Cas no 1211541-90-0 (tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate)

• Product Name: tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate
• CAS No: 1211541-90-0
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5292119
• Update Time: 2026-03-10

tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate
• Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 2-chloro-7,8-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate

• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-5-4-8-9(7-16)14-6-10(13)15-8/h6H,4-5,7H2,1-3H3
• InChI Key： JMICSYVZOUWTMG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(CCN(C(=O)OC(C)(C)C)C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate

Introduction to Tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate (CAS No. 1211541-90-0)

Tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate, with the CAS number 1211541-90-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[3,4-b]pyrazine scaffold, a structural motif that is widely recognized for its biological activity and potential therapeutic applications. The presence of a chloro substituent at the 2-position and a tert-butyl carboxylate group at the 6-position introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery.

The chemical structure of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate encompasses a fused ring system consisting of a pyridine and a pyrazine ring. This bicyclic framework is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro group at the 2-position enhances the electrophilicity of the molecule, facilitating its interaction with biological targets such as enzymes and receptors. Additionally, the tert-butyl carboxylate moiety provides steric hindrance and modulates the pharmacokinetic profile of the compound.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyrido[3,4-b]pyrazines have been extensively studied due to their structural versatility and biological relevance. Research has demonstrated that modifications within this scaffold can lead to compounds with enhanced potency and selectivity. For instance, studies have shown that substituents at the 2- and 6-positions can significantly influence the binding affinity to target proteins. The tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate structure represents an advanced derivative that incorporates these principles to optimize its pharmacological properties.

The synthesis of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the tert-butyl carboxylate group often necessitates carboxylation or esterification techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological evaluation of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate has revealed promising activities in several disease models. Preclinical studies have indicated that this compound exhibits inhibitory effects on key enzymes involved in cancer progression. Specifically, it has shown potential in targeting tyrosine kinases and other signaling molecules that are aberrantly expressed in tumor cells. Furthermore, its ability to modulate inflammatory pathways has made it an attractive candidate for treating chronic inflammatory disorders.

One of the most compelling aspects of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate is its structural diversity combined with functional flexibility. This allows medicinal chemists to further modify the molecule through derivatization strategies to improve its pharmacological profile. For example, replacing the chloro group with other halogen atoms or introducing nitrogen-containing substituents can alter the electronic properties and binding interactions of the compound. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmacokinetic behavior of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate has been thoroughly investigated to ensure its suitability for clinical development. In vitro studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the tert-butyl carboxylate group contributes to good oral bioavailability, while the hydrophobic nature of the molecule enhances its membrane permeability. These characteristics make it an ideal candidate for oral administration in therapeutic settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate with biological targets using molecular docking simulations. These virtual screening approaches have accelerated the identification of lead compounds with high affinity for specific receptors or enzymes. By integrating experimental data with computational predictions, scientists can rationalize structure-function relationships and guide further optimization efforts.

The future prospects of tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate are promising as it continues to be explored in various preclinical studies. Its unique structural features and demonstrated biological activities position it as a potential therapeutic agent for multiple diseases. As research progresses，it is anticipated that additional derivatives will be developed to enhance efficacy and minimize side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.